Cas no 2138343-78-7 (Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl-)

• Product Name: Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl-
• CAS No: 2138343-78-7
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5289091
• Update Time: 2025-05-27

Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl-

• Inchi： 1S/C10H19Cl/c1-8-5-3-4-6-10(8)9(2)7-11/h8-10H,3-7H2,1-2H3
• InChI Key： DDDBEVJMSBYFQQ-UHFFFAOYSA-N
• SMILES： C1(C(C)CCl)CCCCC1C

Additional information on Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl-

Introduction to Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl- (CAS No. 2138343-78-7)

Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl- (CAS No. 2138343-78-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a cyclohexane ring substituted with a 2-chloro-1-methylethyl group and a methyl group at specific positions, which endow it with distinct physical and chemical properties.

The molecular formula of Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl- is C₉H₁₇Cl, and its molecular weight is approximately 156.68 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and addition reactions. The presence of the chlorinated substituent and the methyl groups on the cyclohexane ring imparts this compound with a range of interesting properties, such as solubility in organic solvents and reactivity in various chemical transformations.

In the field of pharmaceutical research, Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl- has shown promise as an intermediate in the synthesis of novel drugs. Its structural features make it a valuable starting material for the development of compounds with potential therapeutic applications. Recent studies have explored its use in the synthesis of anti-inflammatory agents and antiviral compounds, highlighting its versatility and potential in drug discovery.

One of the key areas of research involving Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl- is its role in the development of new materials. The compound's ability to undergo selective functionalization reactions makes it an attractive candidate for the synthesis of polymers and other advanced materials. For instance, researchers have utilized this compound as a building block in the creation of polymer coatings with enhanced mechanical properties and improved stability under various environmental conditions.

In addition to its applications in pharmaceuticals and materials science, Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl- has also been studied for its potential use in chemical synthesis. Its unique structure allows for the introduction of various functional groups through well-controlled reactions, making it a versatile reagent in synthetic chemistry. Recent advancements in catalytic methods have further expanded its utility, enabling more efficient and selective transformations that can be applied to a wide range of substrates.

The physical properties of Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl- are well-documented. It is a colorless liquid at room temperature with a characteristic odor. The compound has a boiling point of approximately 150°C and a melting point around -50°C. Its density is about 0.85 g/cm³ at 20°C. These properties make it suitable for use in various industrial processes where precise control over physical parameters is essential.

Safety considerations are an important aspect when handling Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl-. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, Cyclohexane, 1-(2-chloro-1-methylethyl)-2-methyl- (CAS No. 2138343-78-7) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, its importance in the scientific community is likely to grow.